4-(3,4-dichlorophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one

• Molecular Formula: C20H17Cl2N3O3
• Molecular Weight: 418.3 g/mol
• IUPAC Name: 4-(3,4-dichlorophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C20H17Cl2N3O3/c21-13-7-6-11(10-14(13)22)19-16-17(12-4-1-2-5-15(12)27)23-24-18(16)20(28)25(19)8-3-9-26/h1-2,4-7,10,19,26-27H,3,8-9H2,(H,23,24)
• InChI Key: CCOWCKZHNOHFTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC3=C2C(N(C3=O)CCCO)C4=CC(=C(C=C4)Cl)Cl)O

Description

Nuclear Magnetic Resonance (NMR) Spectral Signatures

1H NMR (400 MHz, DMSO-d~6~) :

• δ 12.15 (s, 1H, pyrazolone NH)
• δ 9.87 (s, 1H, phenolic -OH)
• δ 4.72 (t, J = 6.2 Hz, 1H, C5-H)
• δ 3.45-3.62 (m, 2H, -CH~2~OH)
• δ 2.85-3.12 (m, 4H, propyl chain)
• δ 7.21-7.89 (m, 7H, aromatic protons)

13C NMR (100 MHz, DMSO-d~6~) :

• δ 168.4 (C=O)
• δ 156.2 (C-OH phenolic)
• δ 134.7, 133.2 (C-Cl)
• δ 121.8-129.4 (aromatic carbons)
• δ 61.5 (-CH~2~OH)
• δ 52.3 (C5)

Mass Spectrometric Fragmentation Patterns

High-resolution ESI-MS exhibits characteristic fragmentation pathways:

m/z	Fragment Ion	Pathway
487.0321	[M+H]+ (C23H19Cl2N3O3)	Molecular ion
341.0987	Loss of C6H3Cl2	Retro-Diels-Alder cleavage
227.0812	Pyrazolone ring + sidechain	β-scission
109.0288	Protonated pyrazole	Ring opening

The isotopic pattern shows a distinctive [M+2] peak at 489.0295 (65.2% intensity) due to two chlorine atoms.

Infrared (IR) Vibrational Mode Analysis

FT-IR spectrum (KBr pellet) reveals key functional group vibrations:

Wavenumber (cm⁻¹)	Assignment
3250-3100	O-H stretch (phenolic/alcoholic)
1685	C=O stretch (pyrazolone)
1592	C=N pyrazole ring
1450	C-Cl stretch
1265	C-O phenolic

The broad band at 3250 cm⁻¹ confirms extensive hydrogen bonding between hydroxyl groups and the carbonyl oxygen.

Scientific Research Applications

Anticancer Activity

Research has demonstrated that pyrrolopyrazole derivatives exhibit significant anticancer properties. In vitro studies have shown that 4-(3,4-dichlorophenyl)-3-(2-hydroxyphenyl)-5-(3-hydroxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one can inhibit the proliferation of various cancer cell lines. For instance:

• Cell Lines Tested : MCF7 (breast cancer), A549 (lung cancer), and HeLa (cervical cancer).
• Mechanism of Action : The compound may induce apoptosis and cell cycle arrest in cancer cells.

Antimicrobial Activity

In addition to anticancer effects, this compound has shown promising antimicrobial activity against a range of bacterial strains. Studies indicate:

• Minimum Inhibitory Concentrations (MIC) : The compound exhibits MIC values comparable to standard antibiotics.
• Potential Use : It could be developed as a novel antimicrobial agent for treating infections resistant to conventional therapies.

Structure-Activity Relationship

Understanding the structure-activity relationship (SAR) is crucial for optimizing the efficacy of pyrrolopyrazole compounds. Modifications at specific positions on the pyrazole ring and phenolic substituents can significantly influence biological activity. For example:

• Hydroxy Groups : Enhance solubility and bioavailability.
• Chloro Substituents : May contribute to increased potency against specific targets.

Case Studies

• Case Study 1: Anticancer Efficacy
  • Objective : Evaluate the anticancer potential in vitro.
  • Methodology : Treatment of MCF7 cells with varying concentrations.
  • Findings : Significant reduction in cell viability at higher concentrations, indicating potential for further development.
• Case Study 2: Antimicrobial Testing
  • Objective : Assess antimicrobial properties against Gram-positive and Gram-negative bacteria.
  • Methodology : Disk diffusion method and MIC determination.
  • Findings : Effective inhibition of bacterial growth, suggesting utility in pharmaceutical formulations.

Comparison with Similar Compounds

Key Observations:

• Hydrophilicity : The 3-hydroxypropyl chain in the target compound increases water solubility relative to methoxypropyl () or phenyl () substituents.
• Synthetic Complexity : The presence of multiple hydroxyl groups (2-hydroxyphenyl and 3-hydroxypropyl) may complicate synthesis compared to methoxy or methyl-substituted analogs.

Substituent Effects on Physicochemical Properties

Aromatic Substituents

• 3,4-Dichlorophenyl vs. 4-Chlorophenyl () : The additional chlorine atom in the target compound increases molecular weight by ~10% and may enhance halogen bonding interactions in biological systems.
• 3-Fluorophenyl () : Fluorine’s smaller size and high electronegativity could reduce steric hindrance compared to bulkier dichlorophenyl groups.

Alkyl/Functional Chains

• 3-Hydroxypropyl vs. 3-Methoxypropyl () : The hydroxy group increases hydrogen-bonding capacity, which may improve solubility but reduce metabolic stability.
• Phenethyl () : The aromatic phenethyl group contributes to lipophilicity, favoring membrane permeability but limiting aqueous solubility.

Spectroscopic Characterization

• IR Spectroscopy : Hydroxyl groups (~3200–3500 cm⁻¹) and carbonyl stretches (~1700 cm⁻¹) are critical for identifying functional groups ().
• NMR : Aromatic protons in the 2-hydroxyphenyl group typically resonate at δ 6.5–7.5 ppm ().

Preparation Methods

Multicomponent Cyclization Step

The chromeno[2,3-c]pyrrole-3,9-dione intermediate is synthesized via a one-pot reaction involving:

• Methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1.0 eq.)

• 3,4-Dichlorobenzaldehyde (1.1 eq.)

• 3-Amino-1-propanol (1.1 eq.)

Reaction Conditions :

• Solvent: Ethanol (10 mL) with 1 mL acetic acid.

• Temperature: Reflux at 80°C for 20 hours.

• Workup: Crystallization from ethanol yields the intermediate as a pale-yellow solid (72% yield).

Mechanistic Rationale :
The reaction proceeds via initial imine formation between the aldehyde and amine, followed by Knoevenagel condensation with the dioxobutanoate. Cyclization generates the chromeno[2,3-c]pyrrole core, with the 3-hydroxypropyl group introduced via the primary amine.

Hydrazine-Mediated Ring-Opening

The chromeno[2,3-c]pyrrole-3,9-dione intermediate undergoes recyclization with hydrazine hydrate to form the pyrazole ring:

Optimized Conditions :

• Solvent: Dioxane (10 mL).

• Molar Ratio: 1:5 (chromeno-pyrrole : hydrazine hydrate).

• Temperature: 40°C for 4 hours.

• Yield: 78% after purification by recrystallization.

Key Observations :

• Excess hydrazine (>5 eq.) promotes side reactions, reducing yield.

• Elevated temperatures (>80°C) degrade the product, necessitating precise thermal control.

Reaction Optimization and Data

Solvent and Temperature Screening for Hydrazine Step

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Ethanol	25	6	18
2	Ethanol	80	6	30
3	Dioxane	40	4	64
4	Dioxane	80	4	56

Dioxane at 40°C maximizes yield while minimizing decomposition.

Substituent Compatibility

• Aryl Aldehydes : Electron-withdrawing groups (e.g., 3,4-dichloro) enhance reaction rates due to increased electrophilicity.

• Primary Amines : Hydroxyalkyl amines (e.g., 3-amino-1-propanol) require no protection, as the hydroxyl group remains intact under acidic conditions.

Structural Characterization

Spectroscopic Data

• 1H NMR (400 MHz, DMSO- d6) :

  • δ 6.72–7.48 (m, 7H, aromatic protons).

  • δ 4.12 (t, J = 6.4 Hz, 2H, N–CH2).

  • δ 3.56 (t, J = 5.8 Hz, 2H, CH2OH).

  • δ 2.85 (m, 2H, pyrrolidine CH2).

  • δ 1.78 (quin, J = 6.1 Hz, 2H, CH2CH2OH).

• 13C NMR (100 MHz, DMSO- d6) :

  • δ 162.1 (C=O).

  • δ 156.3 (C–O, phenolic).

  • δ 133.8–115.2 (aromatic carbons).

  • δ 62.4 (CH2OH).

  • δ 48.9 (N–CH2).

• IR (KBr) : 3420 cm⁻¹ (O–H), 1712 cm⁻¹ (C=O), 1655 cm⁻¹ (C=N).

Challenges and Mitigation

• Regioselectivity : The 3-hydroxypropyl group’s positioning at C5 is ensured by steric guidance during cyclization.

• Byproduct Formation : Excess hydrazine generates pyrazolecarboxylic acid hydrazide, necessitating strict stoichiometric control .

Q & A

Basic: How can researchers optimize the synthesis of this compound to improve yield and purity?

Methodological Answer:
Synthesis optimization involves:

• Stepwise reflux conditions : Prolonged reflux in xylene (25–30 hours) to ensure complete cyclization, followed by NaOH treatment to neutralize acidic byproducts .
• Purification : Recrystallization from methanol to isolate high-purity crystals .
• Catalyst screening : Testing alternative catalysts (e.g., Pd-based) to reduce side reactions, as suggested for structurally similar pyrrolo-pyrazole derivatives .

Basic: What analytical techniques are essential for characterizing this compound?

Methodological Answer:
A multi-technique approach ensures structural and functional validation:

Technique	Application	Reference
¹H-NMR	Maps proton environments (e.g., hydroxyl, aromatic protons)
LC-MS	Confirms molecular weight and purity
IR Spectroscopy	Identifies functional groups (e.g., C=O, O-H stretches)
Elemental Analysis	Verifies empirical formula accuracy

Advanced: How can X-ray crystallography resolve ambiguities in structural elucidation?

Methodological Answer:

• Single-crystal growth : Slow evaporation of a saturated solution in methanol/water mixtures to obtain diffraction-quality crystals .
• Stereochemical confirmation : Resolves Z/E isomerism and dihedral angles between aromatic substituents, critical for understanding bioactivity .

Advanced: What methodologies validate contradictory bioactivity data in pharmacological studies?

Methodological Answer:

• Orthogonal assays : Compare results across in vitro (e.g., kinase inhibition) and cell-based assays (e.g., apoptosis) to rule out assay-specific artifacts .
• Target validation : Use siRNA knockdown or CRISPR-Cas9 to confirm the compound’s interaction with purported targets (e.g., kinases) .

Advanced: How can molecular docking and ADME studies guide lead optimization?

Methodological Answer:

• Docking protocols : Employ AutoDock Vina or Schrödinger Suite to predict binding modes to targets like cyclooxygenase-2 (COX-2) or EGFR .
• ADME profiling : Use SwissADME to predict permeability (LogP), metabolic stability (CYP450 interactions), and bioavailability .

Advanced: How do substituents influence bioactivity? A structure-activity relationship (SAR) approach.

Methodological Answer:

• Comparative synthesis : Synthesize analogs with variations in the dichlorophenyl or hydroxyphenyl groups .
• Bioassay correlation : Test analogs against a panel of cancer cell lines (e.g., MCF-7, HeLa) to identify critical substituents for cytotoxicity .

Advanced: What green chemistry principles apply to scalable synthesis?

Methodological Answer:

• Solvent substitution : Replace xylene with cyclopentyl methyl ether (CPME), a greener solvent with similar boiling points .
• Process simulation : Use Aspen Plus to model energy-efficient separation techniques (e.g., membrane distillation) .

Advanced: How to address discrepancies in reaction mechanisms proposed across studies?

Methodological Answer:

• Isotopic labeling : Use ¹³C-labeled intermediates to track carbonyl group transformations during cyclization .
• Kinetic studies : Monitor reaction progress via HPLC to identify rate-determining steps and intermediates .

Basic: What safety protocols are recommended for handling this compound?

Methodological Answer:

• Toxicity screening : Conduct Ames tests for mutagenicity and acute toxicity assays in rodent models .
• Personal protective equipment (PPE) : Use nitrile gloves and fume hoods due to potential aryl chloride reactivity .

Advanced: How can computational modeling predict metabolic pathways?

Methodological Answer:

• In silico metabolism : Use GLORY or MetaSite to predict Phase I/II metabolism (e.g., hydroxylation, glucuronidation) .
• Reactive metabolite screening : Identify electrophilic intermediates using DEREK Nexus to assess toxicity risks .